Cas no 64269-19-8 (2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-)
64269-19-8 structure
Product Name:2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
CAS No:64269-19-8
MF:C14H16O5
MW:264.273844718933
CID:1675409
PubChem ID:12384577
Update Time:2025-04-21
2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
- 5,7-dimethoxy-4-(methoxymethyl)-3-methylchromen-2-one
- DTXSID80495672
- 64269-19-8
- 5,7-Dimethoxy-4-(methoxymethyl)-3-methyl-2H-1-benzopyran-2-one
-
- Inchi: 1S/C14H16O5/c1-8-10(7-16-2)13-11(18-4)5-9(17-3)6-12(13)19-14(8)15/h5-6H,7H2,1-4H3
- InChI Key: PRZLQKGWVQEEBG-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C(COC)C2C(=CC(=CC1=2)OC)OC)=O
Computed Properties
- Exact Mass: 264.09978
- Monoisotopic Mass: 264.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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